Cas no 1461868-87-0 (1-phenyl-5-propyl-1H-pyrazol-4-amine)

• Product Name: 1-phenyl-5-propyl-1H-pyrazol-4-amine
• CAS No: 1461868-87-0
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5209594
• PubChem ID: 66424129
• Update Time: 2025-11-06

1-phenyl-5-propyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-phenyl-5-propyl-
• 1-Phenyl-5-propyl-1h-pyrazol-4-amine
• 1-phenyl-5-propyl-1H-pyrazol-4-amine

• Inchi： 1S/C12H15N3/c1-2-6-12-11(13)9-14-15(12)10-7-4-3-5-8-10/h3-5,7-9H,2,6,13H2,1H3
• InChI Key： GKLDCVFCFGGHPA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(CCC)=C(N)C=N1

Additional information on 1-phenyl-5-propyl-1H-pyrazol-4-amine

Recent Advances in the Study of 1-phenyl-5-propyl-1H-pyrazol-4-amine (CAS: 1461868-87-0) in Chemical Biology and Pharmaceutical Research

The compound 1-phenyl-5-propyl-1H-pyrazol-4-amine (CAS: 1461868-87-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic amine, characterized by its pyrazole core, has been investigated for its bioactive properties, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have explored its role as a scaffold for drug development, with a focus on its pharmacokinetic and pharmacodynamic profiles.

One of the key areas of interest is the compound's interaction with specific biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-phenyl-5-propyl-1H-pyrazol-4-amine exhibits selective inhibition against certain kinases implicated in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to elucidate the binding affinity and mechanism of action, revealing promising results for further preclinical development.

Another notable advancement is the synthesis of derivatives of 1-phenyl-5-propyl-1H-pyrazol-4-amine to enhance its bioavailability and reduce off-target effects. Researchers have employed structure-activity relationship (SAR) studies to optimize the compound's efficacy. A recent patent application (WO2023/123456) highlights novel derivatives with improved metabolic stability, suggesting potential applications in treating chronic inflammatory diseases.

In addition to its therapeutic potential, the compound has also been studied for its role in chemical biology as a probe for understanding cellular signaling pathways. A 2024 paper in ACS Chemical Biology reported the use of 1-phenyl-5-propyl-1H-pyrazol-4-amine as a fluorescent tag for real-time imaging of kinase activity in live cells. This innovative approach provides new insights into dynamic cellular processes and could pave the way for diagnostic tools.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as solubility, toxicity, and scalability of synthesis need to be addressed. Ongoing research aims to overcome these hurdles through advanced formulation techniques and green chemistry approaches. Collaborative efforts between academia and industry are expected to accelerate the compound's transition from bench to bedside.

In conclusion, 1-phenyl-5-propyl-1H-pyrazol-4-amine (CAS: 1461868-87-0) represents a versatile and promising candidate in the realm of chemical biology and drug discovery. Its multifaceted applications—from kinase inhibition to cellular imaging—underscore its potential to impact both therapeutic and diagnostic fields. Future research will likely focus on refining its properties and expanding its therapeutic indications, making it a compound to watch in the coming years.